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Compound of Interest

Compound Name: C.I. Pigment Red 52:1

Cat. No.: B100630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of C.I. Pigment Red 52:1, a prominent

monoazo lake pigment. This document outlines its chemical identity, physicochemical

properties, and a detailed synthesis protocol, tailored for professionals in research and

development.

Core Identification and Chemical Structure
C.I. Pigment Red 52:1, identified by the CAS Number 17852-99-2, is a calcium salt of a

sulfonated azo dye.[1][2] Its chemical structure is characterized by a single azo group (-N=N-)

which classifies it as a monoazo pigment.[1][2] The ":1" in its name specifically denotes the

calcium salt form.[1]

Molecular Formula: C₁₈H₁₁CaClN₂O₆S[1][2]
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Identifier Value

C.I. Name Pigment Red 52:1

C.I. Number 15860:1[1][2][3]

CAS Number 17852-99-2[1][2][3]

EINECS Number 241-808-5[3][4]

Molecular Formula C₁₈H₁₁CaClN₂O₆S[1][2]

Molecular Weight 458.89 g/mol [1][2]

Chemical Group Monoazo Lake[1][4]

Synonyms
Lithol Scarlet Red S6B, BON Rubine C,

Macatawa Red[2][4][5]

Physicochemical and Performance Properties
C.I. Pigment Red 52:1 is a brilliant red powder with a bluish shade.[1][4] Its performance

characteristics, such as heat and light stability, are crucial for its various applications. The

pigment is insoluble in ethanol and its solubility in water is described as yielding a yellow-red

solution.[2] It exhibits moderate acid and alkali resistance.[3][6]
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Property Value

Appearance Red powder[1][4]

Shade Bluish Red[1][4]

Heat Resistance 180°C[1][3][4]

Light Fastness (Blue Wool Scale) 6 (out of 8)[1][4]

Oil Absorption 30-55 g/100g [1][4]

Density 1.6 - 1.68 g/cm³[1][4]

pH Value 6.0 - 8.0[1][4]

Water Resistance 5[3]

Acid Resistance 2-5[3][4]

Alkali Resistance 3-5[3][4]

Alcohol Resistance 3-5[3][4]

Experimental Protocol: Synthesis of C.I. Pigment
Red 52:1
The synthesis of C.I. Pigment Red 52:1 is a multi-stage process that involves diazotization,

azo coupling, and subsequent laking (salt formation).

Materials:

2-Amino-5-chloro-4-methylbenzenesulfonic acid (also known as 2B Acid)

Sodium nitrite

Hydrochloric acid

3-Hydroxy-2-naphthoic acid (BONA)

Sodium hydroxide
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Calcium chloride

Methodology:

Diazotization: 2-Amino-5-chloro-4-methylbenzenesulfonic acid is diazotized in an aqueous

solution using sodium nitrite and hydrochloric acid at a low temperature (typically 0-5°C) to

form the corresponding diazonium salt.

Azo Coupling: The resulting diazonium salt solution is then slowly added to a solution of 3-

Hydroxy-2-naphthoic acid that has been dissolved in an aqueous sodium hydroxide solution.

This coupling reaction forms the soluble azo dye.

Laking/Precipitation: The final pigment is precipitated by adding a solution of calcium chloride

to the solution of the azo dye. The calcium ions replace the sodium ions, forming the

insoluble calcium salt, C.I. Pigment Red 52:1.

Isolation and Purification: The precipitated pigment is then filtered, washed extensively with

water to remove any unreacted starting materials and soluble salts, and finally dried to yield

the final product.

Caption: Synthesis workflow for C.I. Pigment Red 52:1.

Applications and Research Interest
While primarily used in printing inks (especially solvent-based packaging inks), paints, and

plastics, the well-defined chemical structure and properties of C.I. Pigment Red 52:1 make it a

subject of research interest.[3][4][6] Current research focuses on enhancing its performance

characteristics, such as thermal and light stability, and modifying its physical properties like

particle size and surface characteristics to improve its dispersibility in various media.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100630#c-i-pigment-red-52-1-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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